Cas no 1174871-13-6 (5-methyl-1-({5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}methyl)-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-({5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}methyl)-1H-pyrazol-3-amine
• CAS No: 1174871-13-6
• MF: C₁₀H₁₄N₆
• MW: 218.258360385895
• MDL: MFCD12548019
• CID: 3159808
• PubChem ID: 45923668
• Update Time: 2025-07-01

5-methyl-1-({5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}methyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)-5-methyl-1H-pyra zol-3-amine
• 5-methyl-1-({5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}methyl)-1H-pyrazol-3-amine
• AKOS005169014
• STL414680
• CHEMBL4907856
• EN300-232275
• 1-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)-5-methylpyrazol-3-amine
• 1-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)-5-methyl-1H-pyrazol-3-amine
• 1-((6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)methyl)-5-methyl-1H-pyrazol-3-amine
• 1174871-13-6
• 5-methyl-1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)-1H-pyrazol-3-amine
• 5-METHYL-1-{5H,6H,7H-PYRROLO[2,1-C][1,2,4]TRIAZOL-3-YLMETHYL}PYRAZOL-3-AMINE

• MDL： MFCD12548019
• Inchi： 1S/C10H14N6/c1-7-5-8(11)14-16(7)6-10-13-12-9-3-2-4-15(9)10/h5H,2-4,6H2,1H3,(H2,11,14)
• InChI Key： CMCWGACEOVGRSQ-UHFFFAOYSA-N
• SMILES： N12C(CN3C(C)=CC(N)=N3)=NN=C1CCC2

Computed Properties

• Exact Mass: 218.12799447Da
• Monoisotopic Mass: 218.12799447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 5-methyl-1-({5H,6H,7H-pyrrolo2,1-c1,2,4triazol-3-yl}methyl)-1H-pyrazol-3-amine

5-Methyl-1-({5H,6H,7H-Pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)-1H-pyrazol-3-amine: A Comprehensive Overview

The compound with CAS No. 1174871-13-6, commonly referred to as 5-methyl-1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)-1H-pyrazol-3-amine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrazole and pyrrolo-triazole systems, which are known for their versatile applications in drug design and materials science. The pyrrolo[2,1-c][1,2,4]triazole core of this compound contributes to its unique electronic properties and potential bioactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to act as scaffolds for various bioactive molecules. The 5-methyl substitution on the pyrazole ring further enhances the compound's stability and selectivity in biological systems. Researchers have explored the antimicrobial, anticancer, and anti-inflammatory properties of this compound using advanced computational modeling and in vitro assays.

The synthesis of 5-methyl-1-({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methyl)-1H-pyrazol-3-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolo-triazole ring system through cyclization reactions and the subsequent functionalization to introduce the methyl group at position 5. This compound has been synthesized using both microwave-assisted synthesis and conventional heating methods, with microwave techniques showing improved yields and reaction times.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its ability to modulate key cellular pathways makes it a potential candidate for treating diseases such as cancer and neurodegenerative disorders. Recent findings suggest that the compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation. Additionally, its anti-inflammatory activity has been attributed to its ability to suppress COX enzymes and reduce cytokine production.

From a structural standpoint, the pyrrolo[2,1-c][1,2,4]triazole moiety plays a critical role in determining the compound's pharmacokinetic properties. The nitrogen atoms within this ring system contribute to hydrogen bonding capabilities and overall solubility in aqueous environments. Furthermore, the presence of a methyl group at position 5 enhances lipophilicity without compromising solubility—a balance that is crucial for drug delivery.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets. Molecular docking studies have revealed that the compound can interact effectively with G-protein coupled receptors (GPCRs) and nuclear receptors. These findings underscore its potential as a lead molecule for drug discovery programs targeting metabolic disorders.

In conclusion,5-methyl-1-{(5H,p yrrolo[2 ̄c][ ̄c][ ̄c]triazol -3 -yl}m ethyl}- H -pyrazol -3 -amine represents a fascinating example of how structural complexity can be harnessed to create bioactive molecules with diverse therapeutic applications. As research continues to unravel its full potential,the CAS No. ̄No. ̄No.-based framework will undoubtedly contribute significantly to advancements in medicinal chemistry.